Cas no 1539696-86-0 (3-(propan-2-yl)-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-(propan-2-yl)-1,2-oxazole-4-carbaldehyde
• CAS No: 1539696-86-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 4604785
• PubChem ID: 83479032
• Update Time: 2024-03-01

3-(propan-2-yl)-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1,2-oxazole-4-carbaldehyde
• 4-Isoxazolecarboxaldehyde, 3-(1-methylethyl)-

• Inchi： 1S/C7H9NO2/c1-5(2)7-6(3-9)4-10-8-7/h3-5H,1-2H3
• InChI Key： RNEBSLLYDHKUOE-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C(C)C)=N1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes